Cas no 859981-14-9 (N-(b-Aminopropionyl)glycine Hydrochloride)

• Product Name: N-(b-Aminopropionyl)glycine Hydrochloride
• CAS No: 859981-14-9
• MF: C₅H₁₁ClN₂O₃
• MW: 182.605440378189
• CID: 4661013
• PubChem ID: 86812276
• Update Time: 2025-06-07

N-(b-Aminopropionyl)glycine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropanamido)acetic acid hydrochloride
• 2-(3-aminopropanoylamino)acetic acid;hydrochloride
• N-(beta-Aminopropionyl)glycine HCl
• N-(b-Aminopropionyl)glycine hydrochloride
• Z1901071297
• N-(b-Aminopropionyl)glycine Hydrochloride

• Inchi： 1S/C5H10N2O3.ClH/c6-2-1-4(8)7-3-5(9)10;/h1-3,6H2,(H,7,8)(H,9,10);1H
• InChI Key： UVQRWHCBAPLXMI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN)NCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on N-(b-Aminopropionyl)glycine Hydrochloride

N-(b-Aminopropionyl)glycine Hydrochloride: A Comprehensive Overview in Modern Chemical Biology

N-(β-Aminopropionyl)glycine Hydrochloride, with the CAS number 859981-14-9, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its hydrochloride salt form, has garnered considerable attention due to its versatile applications in drug development, biomaterial synthesis, and as a key intermediate in the production of bioactive molecules.

The molecular structure of N-(β-Aminopropionyl)glycine Hydrochloride consists of a β-aminopropionyl group linked to glycine, with the hydrochloride form enhancing its solubility and reactivity. This structural configuration makes it an invaluable building block for synthesizing more complex peptides and proteins. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

One of the most compelling aspects of N-(β-Aminopropionyl)glycine Hydrochloride is its role in the development of novel therapeutic agents. The β-aminopropionyl moiety can be incorporated into peptide chains to modify their biological activity and pharmacokinetic properties. For instance, studies have demonstrated its utility in creating peptidomimetics that exhibit enhanced stability and bioavailability. These peptidomimetics are particularly relevant in the treatment of chronic diseases where sustained drug delivery is crucial.

Recent research has also highlighted the potential of N-(β-Aminopropionyl)glycine Hydrochloride in regenerative medicine. Its ability to serve as a precursor for synthesizing growth factors and cytokines has opened new avenues for tissue engineering and wound healing applications. By modulating the properties of these bioactive molecules, researchers aim to develop more effective strategies for promoting tissue regeneration and reducing inflammation.

The compound's significance extends beyond its role as a synthetic intermediate. It has been investigated for its potential applications in enzyme inhibition and catalysis. The unique structural features of N-(β-Aminopropionyl)glycine Hydrochloride allow it to interact with various enzymatic systems, making it a promising candidate for developing enzyme-based therapeutics. These studies have revealed novel mechanisms by which small molecules can modulate enzymatic activity, offering insights into potential drug targets for various metabolic disorders.

In the field of material science, N-(β-Aminopropionyl)glycine Hydrochloride has been explored for its potential in creating advanced biomaterials. Its incorporation into polymer matrices enhances the mechanical properties and biocompatibility of these materials, making them suitable for biomedical implants and drug delivery systems. The ability to fine-tune the physical and chemical properties of these materials through molecular design has significant implications for future medical technologies.

The industrial production of N-(β-Aminopropionyl)glycine Hydrochloride has seen significant advancements due to innovations in chemical synthesis techniques. Continuous flow chemistry, for example, has enabled more efficient and cost-effective production processes compared to traditional batch methods. These advancements not only improve yield but also reduce waste generation, aligning with the growing emphasis on sustainable chemistry practices.

The compound's role in drug discovery continues to evolve with the advent of new computational tools and high-throughput screening methods. By integrating virtual screening with experimental validation, researchers can rapidly identify potential lead compounds for further development. The structural versatility of N-(β-Aminopropionyl)glycine Hydrochloride makes it an attractive candidate for such screens, as it can be easily modified to explore different chemical spaces.

Future research directions may focus on expanding the applications of N-(β-Aminopropionyl)glycine Hydrochloride into areas such as nanotechnology and green chemistry. Its potential use in designing environmentally friendly catalysts and as a component in biodegradable materials could contribute significantly to sustainable industrial practices. Additionally, exploring its interactions with other biomolecules may uncover new therapeutic possibilities that are yet to be fully realized.

In conclusion, N-(β-Aminopropionyl)glycine Hydrochloride (CAS no. 859981-14-9) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing complex molecules, developing novel therapeutics, and advancing material science technologies. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and biotechnology.